Cas no 2089678-48-6 (2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one)

• Product Name: 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one
• CAS No: 2089678-48-6
• MF: C₉H₁₃ClN₄O
• MW: 228.678720235825
• CID: 4773707
• Update Time: 2025-05-24

2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one
• 2-amino-1-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)propan-1-one
• 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one

• Inchi： 1S/C9H13ClN4O/c1-6(11)9(15)13-2-3-14-7(10)4-12-8(14)5-13/h4,6H,2-3,5,11H2,1H3
• InChI Key： HAFMAPBPDQPWEB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CN(C(C(C)N)=O)CCN21

Computed Properties

• Exact Mass: 228.0777887 g/mol
• Monoisotopic Mass: 228.0777887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.2
• Molecular Weight: 228.68

Additional information on 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one

Comprehensive Analysis of 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one (CAS No. 2089678-48-6)

The compound 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one (CAS No. 2089678-48-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyrazine core, positions it as a promising candidate for drug discovery, particularly in targeting kinase inhibitors and G protein-coupled receptors (GPCRs). Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in modulating biological pathways.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one aligns with this trend, as its scaffold is amenable to structural modifications for optimizing bioavailability and target selectivity. This adaptability makes it a valuable tool for addressing unmet medical needs in oncology, neurology, and metabolic disorders.

From a synthetic chemistry perspective, the imidazo[1,2-a]pyrazine moiety in this compound is of particular interest. Its fused bicyclic system enhances molecular rigidity, which can improve binding affinity to therapeutic targets. The presence of a chloro substituent at the 3-position further contributes to its electrophilic reactivity, enabling diverse derivatization strategies. These features are critical for researchers exploring structure-activity relationships (SAR) in drug design.

The compound’s potential extends to central nervous system (CNS) applications, where its ability to cross the blood-brain barrier (BBB) is under investigation. With growing interest in neurodegenerative diseases such as Alzheimer’s and Parkinson’s, 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one could play a pivotal role in developing novel neuroprotective agents. Its propan-1-one backbone also offers compatibility with prodrug strategies, enhancing its therapeutic applicability.

Another area of exploration is the compound’s role in cancer immunotherapy. The imidazo[1,2-a]pyrazine scaffold has shown promise in modulating immune checkpoints, a hot topic in oncology research. By targeting pathways like PD-1/PD-L1 or CTLA-4, derivatives of this compound could contribute to next-generation immune-oncology therapies. This aligns with the broader shift toward combination therapies in cancer treatment.

In the context of green chemistry, the synthesis of 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one is being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve atom economy and minimize waste. Such efforts resonate with the pharmaceutical industry’s commitment to sustainable drug development.

For analytical chemists, the compound’s chromatographic behavior and mass spectral fragmentation patterns are key study areas. Advanced techniques like LC-MS and NMR spectroscopy are employed to characterize its purity and stability, ensuring reproducibility in research. These analyses are vital for meeting regulatory standards in preclinical development.

Looking ahead, 2-Amino-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one exemplifies the intersection of medicinal chemistry and biotechnology. Its multifaceted applications—from drug discovery to diagnostic probes—highlight its value in modern science. As the field evolves, this compound will likely remain a focal point for innovation, addressing both current challenges and future opportunities in healthcare.